Cholanthrene-9,10-diol-7,8-epoxide

• CAS RN: 119181-09-8
• Molecular Formula: C20H16O3
• Molecular Weight: 304.3 g/mol
• IUPAC Name: (6S,7R,8R,10S)-9-oxahexacyclo[12.6.1.02,12.05,11.08,10.018,21]henicosa-1(21),2(12),3,5(11),13,15,17-heptaene-6,7-diol
• InChI: InChI=1S/C20H16O3/c21-17-13-7-6-11-12-5-4-9-2-1-3-10(15(9)12)8-14(11)16(13)19-20(23-19)18(17)22/h1-3,6-8,17-22H,4-5H2/t17-,18+,19-,20+/m0/s1
• InChI Key: BQXVUFNOKKHIKA-ZGXWSNOMSA-N
• Isomeric SMILES: C1CC2=C3C1=CC=CC3=CC4=C2C=CC5=C4[C@H]6[C@H](O6)[C@@H]([C@H]5O)O
• SMILES: C1CC2=C3C1=CC=CC3=CC4=C2C=CC5=C4C6C(O6)C(C5O)O
• synonyms: cholanthrene-9,10-diol-7,8-epoxide

Description

Cholanthrene-9,10-diol-7,8-epoxide (CDE) is a chemical compound that is commonly used in scientific research. CDE is a potent mutagen and carcinogen, and its ability to cause DNA damage has been extensively studied.

Mechanism of Action

Cholanthrene-9,10-diol-7,8-epoxide can form covalent adducts with DNA, leading to the formation of DNA lesions such as DNA-protein crosslinks and DNA adducts. These lesions can cause mutations and chromosomal aberrations, leading to cancer and other diseases. Cholanthrene-9,10-diol-7,8-epoxide can also inhibit DNA repair mechanisms, making cells more susceptible to DNA damage.
Biochemical and Physiological Effects
Cholanthrene-9,10-diol-7,8-epoxide has been shown to cause a wide range of biochemical and physiological effects, including oxidative stress, inflammation, and altered gene expression. Cholanthrene-9,10-diol-7,8-epoxide exposure has been linked to the development of cancer, cardiovascular disease, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

Cholanthrene-9,10-diol-7,8-epoxide is a potent mutagen and carcinogen, making it a useful tool for studying DNA damage and repair mechanisms. However, its toxicity and potential health risks limit its use in lab experiments. The low yield and purification challenges also make it difficult to obtain pure Cholanthrene-9,10-diol-7,8-epoxide for research purposes.

Future Directions

There are several future directions for Cholanthrene-9,10-diol-7,8-epoxide research, including the development of new synthesis methods to increase yield and purity, the investigation of Cholanthrene-9,10-diol-7,8-epoxide's effects on epigenetic modifications and non-coding RNA, and the development of Cholanthrene-9,10-diol-7,8-epoxide-based therapies for cancer and other diseases.
Conclusion
In conclusion, Cholanthrene-9,10-diol-7,8-epoxide is a potent mutagen and carcinogen that is commonly used in scientific research to study DNA damage and repair mechanisms. Its ability to cause DNA damage has led to its use in assessing the safety of chemicals and drugs. Despite its toxicity and potential health risks, Cholanthrene-9,10-diol-7,8-epoxide remains a useful tool in the field of toxicology and has several future directions for research.

Synthesis Methods

Cholanthrene-9,10-diol-7,8-epoxide can be synthesized by the oxidation of cholanthrene-9,10-diol with potassium permanganate or by the epoxidation of cholanthrene with m-chloroperbenzoic acid. The yield of Cholanthrene-9,10-diol-7,8-epoxide is typically low, and the purification process is challenging due to the presence of impurities.

Scientific Research Applications

Cholanthrene-9,10-diol-7,8-epoxide is commonly used in scientific research to study the mechanism of DNA damage and repair. It is also used to investigate the mutagenic and carcinogenic effects of environmental pollutants and chemical compounds. Cholanthrene-9,10-diol-7,8-epoxide is a useful tool in the field of toxicology and is used to assess the safety of chemicals and drugs.